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Compound of Interest

Compound Name: Sannamycin C

cat. No.: B15560944

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of Sannamycin C, a
member of the aminocyclitol glycoside antibiotic family. The following sections detail its
fundamental chemical properties, with a focus on its molecular formula and weight, laying the
groundwork for further research and development applications.

Core Molecular Attributes

Sannamycin C is a naturally occurring compound with established antibiotic properties. A
precise understanding of its molecular characteristics is paramount for its application in
experimental settings and potential therapeutic development.

Molecular Formula and Weight

The fundamental chemical identity of Sannamycin C is defined by its molecular formula and
weight. These parameters are crucial for a variety of experimental calculations, including
molarity, stoichiometry, and dosage.

Parameter Value Source
Molecular Formula C15H32N404 PubChem[1][2]
Molecular Weight 332.44 g/mol PubChem[1]
Exact Mass 332.24235551 Da PubChem[1]
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The molecular formula, C15H32N404, indicates the elemental composition of Sannamycin C,
which is comprised of 15 carbon atoms, 32 hydrogen atoms, 4 nitrogen atoms, and 4 oxygen
atoms.[1][2] The molecular weight of 332.44 g/mol is a critical value for the preparation of
solutions of known concentrations and for the interpretation of mass spectrometry data.[1]

Further investigation into the biological activity, mechanism of action, and potential therapeutic
applications of Sannamycin C is ongoing. This foundational data serves as a critical reference
point for researchers engaged in the study of this and related aminocyclitol glycoside
antibiotics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Sannamycin C | C15H32N404 | CID 175076 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. PubChemlLite - Sannamycin ¢ (C15H32N404) [pubchemlite.lcsb.uni.lu]

¢ To cite this document: BenchChem. [Unveiling Sannamycin C: A Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560944#molecular-formula-and-weight-of-
sannamycin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b15560944?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Sannamycin-C
https://pubchemlite.lcsb.uni.lu/e/compound/175076
https://pubchem.ncbi.nlm.nih.gov/compound/Sannamycin-C
https://www.benchchem.com/product/b15560944?utm_src=pdf-body
https://www.benchchem.com/product/b15560944?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Sannamycin-C
https://pubchemlite.lcsb.uni.lu/e/compound/175076
https://www.benchchem.com/product/b15560944#molecular-formula-and-weight-of-sannamycin-c
https://www.benchchem.com/product/b15560944#molecular-formula-and-weight-of-sannamycin-c
https://www.benchchem.com/product/b15560944#molecular-formula-and-weight-of-sannamycin-c
https://www.benchchem.com/product/b15560944#molecular-formula-and-weight-of-sannamycin-c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560944?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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